Cas no 2229300-95-0 (2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol)

2-Methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol is a pyrazole-derived tertiary alcohol with potential applications in pharmaceutical and agrochemical research. Its structure combines a phenyl-substituted pyrazole core with a branched hydroxyl-bearing side chain, offering versatility as an intermediate in synthetic chemistry. The compound's sterically hindered alcohol group may enhance stability and influence reactivity in selective transformations. Its lipophilic properties could improve bioavailability in drug design, while the pyrazole moiety provides a rigid scaffold for molecular interactions. This compound is particularly valuable for exploring structure-activity relationships in medicinal chemistry due to its balanced hydrophobic/hydrophilic character and modular synthetic accessibility from commercially available precursors.
2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol structure
2229300-95-0 structure
Product Name:2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol
CAS No:2229300-95-0
MF:C14H18N2O
MW:230.305523395538
CID:6283911
PubChem ID:165672932
Update Time:2025-10-31

2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol
    • 2229300-95-0
    • EN300-1863453
    • Inchi: 1S/C14H18N2O/c1-14(2,17)10-12-9-13(15-16(12)3)11-7-5-4-6-8-11/h4-9,17H,10H2,1-3H3
    • InChI Key: VZWYHJVAHNMGDG-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CC1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

  • Exact Mass: 230.141913202g/mol
  • Monoisotopic Mass: 230.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38Ų

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Additional information on 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol

Comprehensive Overview of 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol (CAS No. 2229300-95-0)

The compound 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol (CAS No. 2229300-95-0) is a structurally unique organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. This pyrazole derivative features a methyl-substituted propan-2-ol moiety attached to a 1-methyl-3-phenyl-1H-pyrazole ring, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its hydrogen-bonding capabilities and steric effects, which influence its reactivity and binding affinity in various systems.

In the pharmaceutical industry, 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol is being explored as a precursor for small-molecule drug candidates. Its pyrazole core is a common pharmacophore found in many bioactive compounds, including anti-inflammatory and antimicrobial agents. Recent studies have highlighted its potential role in modulating enzyme inhibition, particularly in pathways related to oxidative stress and cell signaling. These properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

The agrochemical sector has also shown interest in this compound due to its heterocyclic framework, which is prevalent in many pesticides and herbicides. Its lipophilic nature and structural stability make it a candidate for developing next-generation crop protection agents. With growing concerns about environmental sustainability and residue-free farming, 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol could contribute to formulations that degrade more efficiently in the environment while maintaining efficacy.

From a synthetic chemistry perspective, this compound exemplifies the importance of regioselective functionalization and steric hindrance in designing molecules with tailored properties. Its tertiary alcohol group offers a handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This approach is particularly relevant in the era of AI-driven drug discovery, where computational models predict optimal structures before laboratory synthesis.

Recent advancements in green chemistry have also brought attention to compounds like 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol. Researchers are investigating catalyst-free synthesis routes and biodegradable derivatives to align with global carbon neutrality goals. The compound's potential for solvent-free reactions and atom economy makes it an attractive subject for sustainable manufacturing processes.

In material science, the π-conjugated system of the phenyl-pyrazole unit in 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol has implications for organic electronics. Its ability to form charge-transfer complexes could be exploited in OLEDs or photovoltaic devices, especially when combined with modern nanostructuring techniques. This intersection of chemistry and nanotechnology addresses the rising demand for flexible electronics and energy-efficient materials.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular geometry and purity. These techniques are crucial for quality control in industrial applications and for understanding structure-activity relationships in drug development. The compound's crystalline properties are also of interest for co-crystal engineering, a growing field in pharmaceutical formulation.

As regulatory agencies worldwide emphasize REACH compliance and safety-by-design, the toxicological profile of 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol is under careful scrutiny. Preliminary in silico toxicity predictions suggest favorable characteristics, but comprehensive ecotoxicology studies are ongoing. This reflects the broader shift toward predictive toxicology in chemical development.

The commercial availability of CAS No. 2229300-95-0 through specialty chemical suppliers has facilitated its adoption in research. However, challenges remain in scale-up synthesis and cost-effective production, particularly for applications requiring chiral purity. These practical considerations are critical for translating laboratory discoveries into marketable products.

Looking ahead, 2-methyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ol represents an exciting case study in multi-disciplinary chemical innovation. Its applications span from life sciences to advanced materials, mirroring the convergence of these fields in contemporary research. As synthetic methodologies advance and computational tools become more sophisticated, this compound will likely play a role in addressing some of the most pressing challenges in human health and environmental sustainability.

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